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Compound of Interest

Compound Name: N-ethyl-2-oxo-2-phenylacetamide

Cat. No.: B3151275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-ethyl-2-oxo-2-phenylacetamide is a member of the α-ketoamide class of compounds, a

scaffold of significant interest in medicinal chemistry. This technical guide provides a

comprehensive overview of its synthesis, chemical properties, and potential biological activities,

drawing upon existing literature for the broader class of phenylacetamides and α-ketoamides

where specific data for the title compound is unavailable. This document aims to serve as a

foundational resource for researchers and professionals involved in drug discovery and

development, offering detailed experimental protocols and conceptual frameworks for the

evaluation of this and similar molecules.

Chemical and Physical Properties
N-ethyl-2-oxo-2-phenylacetamide is a small molecule characterized by a phenylglyoxylic acid

core structure with an ethyl amide substituent. Its α-ketoamide motif is associated with

enhanced metabolic stability and cell permeability compared to corresponding α-keto acids or

esters, making it an attractive candidate for further investigation in drug development.[1]
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Property Value Source

CAS Number 70817-57-1 [1]

Molecular Formula C₁₀H₁₁NO₂ [2]

Molecular Weight 177.20 g/mol [1]

InChI Key
DSCKLTANIBRBDN-

UHFFFAOYSA-N
[1]

Canonical SMILES
CCNC(=O)C(=O)C1=CC=CC=

C1
N/A

Appearance Solid (predicted) N/A

Storage Temperature 2-8°C [2]

Synthesis of N-ethyl-2-oxo-2-phenylacetamide
Several synthetic routes have been reported for the preparation of N-substituted-2-oxo-2-

phenylacetamides. The most common approaches involve the condensation of a

phenylglyoxylic acid derivative with an amine or the N-alkylation of a primary amide.

Synthesis via Condensation of Phenylglyoxylic Acid
with Ethylamine
A primary method for the synthesis of N-ethyl-2-oxo-2-phenylacetamide is the condensation

reaction between phenylglyoxylic acid and ethylamine.[1] This reaction typically requires a

coupling agent to activate the carboxylic acid.

Experimental Protocol:

Materials: Phenylglyoxylic acid, ethylamine, N,N'-dicyclohexylcarbodiimide (DCC), 4-

(dimethylamino)pyridine (DMAP), methylene chloride, silica gel, ethyl acetate, hexane.

Procedure:

To a suspension of phenylglyoxylic acid (1.0 eq) and ethylamine (0.9 eq) in methylene

chloride, add DCC (1.0 eq) and a catalytic amount of DMAP.
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Stir the reaction mixture at room temperature for 10-12 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

Concentrate the filtrate under reduced pressure.

Purify the residue by column chromatography on silica gel using a mixture of ethyl acetate

and hexane as the eluent to afford N-ethyl-2-oxo-2-phenylacetamide.

Phenylglyoxylic Acid

DCC, DMAP
Methylene Chloride

Ethylamine

N-ethyl-2-oxo-2-phenylacetamide

Click to download full resolution via product page

Condensation synthesis of N-ethyl-2-oxo-2-phenylacetamide.

Synthesis via N-alkylation of 2-oxo-2-phenylacetamide
An alternative synthetic route involves the N-alkylation of 2-oxo-2-phenylacetamide with an

ethylating agent.[1]

Experimental Protocol:

Materials: 2-oxo-2-phenylacetamide, ethyl iodide, potassium carbonate, dimethylformamide

(DMF).

Procedure:

Dissolve 2-oxo-2-phenylacetamide (1.0 eq) in DMF.

Add potassium carbonate (1.2 eq) to the solution and stir for 15-20 minutes.
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Add ethyl iodide (1.1 eq) dropwise to the reaction mixture.

Stir the reaction at room temperature for 4-6 hours.

Monitor the reaction progress by TLC.

Upon completion, pour the reaction mixture into ice-cold water.

Collect the precipitated solid by filtration, wash with water, and dry.

Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to

obtain pure N-ethyl-2-oxo-2-phenylacetamide.
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2-oxo-2-phenylacetamide Ethyl Iodide, K₂CO₃

DMF N-ethyl-2-oxo-2-phenylacetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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